Cas no 41717-26-4 (1-(2,4,6-trimethylphenyl)methylpiperazine)

• Product name: 1-(2,4,6-trimethylphenyl)methylpiperazine
• CAS No: 41717-26-4
• MF: C₁₄H₂₂N₂
• Molecular Weight: 218.33788
• MDL: MFCD03094587
• CID: 823503
• PubChem ID: 2737385

1-(2,4,6-trimethylphenyl)methylpiperazine Properties

Names and Identifiers

• 1-(2,4,6-Trimethylbenzyl)piperazine
• 2,4,6-trimethylbenzylpiperazine
• OR0077
• 1-(2,4,6-trimethylphenyl)methylpiperazine
• CHEMBL153203
• FS-1575
• AKOS009158361
• SCHEMBL593755
• 41717-26-4
• CS-0280357
• DTXSID40372031
• MFCD03094587
• A10236
• EN300-1852355
• 1-[(2,4,6-trimethylphenyl)methyl]piperazine
• 1-(2 4 6-TRIMETHYLBENZYL)PIPERAZINE

• MDL： MFCD03094587
• Inchi： InChI=1S/C14H22N2/c1-11-8-12(2)14(13(3)9-11)10-16-6-4-15-5-7-16/h8-9,15H,4-7,10H2,1-3H3
• InChIKey： FOERNUXLFALRDN-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(CN2CCNCC2)C(=C1)C)C

Computed Properties

• 精确分子量: 218.17800
• 同位素质量: 218.178
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 2
• 重原子数量: 16
• 可旋转化学键数量: 2
• 复杂度: 199
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.2
• 拓扑分子极性表面积: 15.3A^2

Experimental Properties

• Density: 0.989
• Melting Point: 88-98 °C (lit.)
• Boiling Point: 330.2°C at 760 mmHg
• 闪点: 128.5°C
• Refractive Index: 1.537
• PSA: 15.27000
• LogP: 2.28370

1-(2,4,6-trimethylphenyl)methylpiperazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Dangerous Mark：
• Risk Phrases：R36/37/38

1-(2,4,6-trimethylphenyl)methylpiperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%